Cas no 1270574-51-0 (3-AMINO-3-(3-BROMO-2-METHYLPHENYL)PROPANOIC ACID)

• Product Name: 3-AMINO-3-(3-BROMO-2-METHYLPHENYL)PROPANOIC ACID
• CAS No: 1270574-51-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5582480
• PubChem ID: 83844246
• Update Time: 2023-08-11

3-AMINO-3-(3-BROMO-2-METHYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-BROMO-2-METHYLPHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-3-bromo-2-methyl-
• EN300-1914263
• 1270574-51-0

• Inchi： 1S/C10H12BrNO2/c1-6-7(3-2-4-8(6)11)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： MOFIKHWTCZGJSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(CC(=O)O)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives